3-[(2-Ethylphenoxy)methyl]-5,6,7,8-tetrahydro-[1,2,4]triazolo[4,3-a]pyridine

• IUPAC Name: 3-[(2-ethylphenoxy)methyl]-5,6,7,8-tetrahydro-[1,2,4]triazolo[4,3-a]pyridine
• InChI: InChI=1S/C15H19N3O/c1-2-12-7-3-4-8-13(12)19-11-15-17-16-14-9-5-6-10-18(14)15/h3-4,7-8H,2,5-6,9-11H2,1H3
• InChI Key: XGSXLJJAHADVLQ-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC=CC=C1OCC2=NN=C3N2CCCC3
• Molecular Formula: C15H19N3O
• Molecular Weight: 257.33 g/mol

Description

3-[(2-Ethylphenoxy)methyl]-5,6,7,8-tetrahydro-[1,2,4]triazolo[4,3-a]pyridine is a chemical compound that has been widely studied for its potential applications in scientific research. This compound belongs to the class of triazolopyridines and has been found to exhibit various biochemical and physiological effects.

Mechanism of Action

The mechanism of action of 3-[(2-Ethylphenoxy)methyl]-5,6,7,8-tetrahydro-[1,2,4]triazolo[4,3-a]pyridine is not fully understood. However, it has been suggested that this compound may act as a modulator for various receptors, including GABA-A receptors, adenosine receptors, and dopamine receptors. It has also been suggested that this compound may have neuroprotective effects.
Biochemical and physiological effects:
3-[(2-Ethylphenoxy)methyl]-5,6,7,8-tetrahydro-[1,2,4]triazolo[4,3-a]pyridine has been found to exhibit various biochemical and physiological effects. It has been shown to have anxiolytic, sedative, and anticonvulsant effects in animal models. It has also been shown to have neuroprotective effects and may have potential applications in the treatment of neurodegenerative diseases.

Advantages and Limitations for Lab Experiments

One of the advantages of using 3-[(2-Ethylphenoxy)methyl]-5,6,7,8-tetrahydro-[1,2,4]triazolo[4,3-a]pyridine in lab experiments is its potential to modulate various receptors. This compound may be useful in studying the function of these receptors and their role in various physiological and pathological conditions. However, one of the limitations of using this compound is its potential toxicity. Further studies are needed to determine the safety of this compound and its potential side effects.

Future Directions

There are several future directions for the study of 3-[(2-Ethylphenoxy)methyl]-5,6,7,8-tetrahydro-[1,2,4]triazolo[4,3-a]pyridine. One of the future directions is to further investigate the mechanism of action of this compound and its potential use as a modulator for various receptors. Another future direction is to study the potential therapeutic applications of this compound in the treatment of neurodegenerative diseases. Additionally, further studies are needed to determine the safety and potential side effects of this compound.

Synthesis Methods

The synthesis of 3-[(2-Ethylphenoxy)methyl]-5,6,7,8-tetrahydro-[1,2,4]triazolo[4,3-a]pyridine is a multi-step process that involves the reaction of various reagents. The synthesis method has been described in detail in various scientific publications. One of the commonly used methods for the synthesis of this compound involves the reaction of 2-ethylphenol with paraformaldehyde in the presence of a catalyst to form 2-ethylphenoxymethanol. This intermediate is then reacted with 3-amino-1,2,4-triazole in the presence of a base to form the final product.

Scientific Research Applications

3-[(2-Ethylphenoxy)methyl]-5,6,7,8-tetrahydro-[1,2,4]triazolo[4,3-a]pyridine has been found to have potential applications in scientific research. This compound has been studied for its potential use as a ligand for various receptors, including GABA-A receptors, adenosine receptors, and dopamine receptors. It has also been studied for its potential use in the treatment of neurodegenerative diseases, such as Alzheimer's disease and Parkinson's disease.